Cas no 16401-27-7 (4-hydrazinylcinnoline)

• Product Name: 4-hydrazinylcinnoline
• CAS No: 16401-27-7
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 1107249
• PubChem ID: 39733519
• Update Time: 2025-11-02

4-hydrazinylcinnoline Chemical and Physical Properties

Names and Identifiers

• 4-hydrazinyl-Cinnoline
• 4-hydrazinylcinnoline
• SCHEMBL20265361
• G44452
• CS-0259047
• cinnolin-4-ylhydrazine
• EN300-72192
• AKOS012897691
• 16401-27-7

• Inchi： 1S/C8H8N4/c9-11-8-5-10-12-7-4-2-1-3-6(7)8/h1-5H,9H2,(H,11,12)
• InChI Key： HALUISOIGGICEW-UHFFFAOYSA-N
• SMILES： N(C1=CN=NC2C=CC=CC=21)N

Computed Properties

• Exact Mass: 160.07504
• Monoisotopic Mass: 160.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.8A^2

Experimental Properties

• PSA: 63.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines

Additional information on 4-hydrazinylcinnoline

4-Hydrazinylcinnoline (CAS No. 16401-27-7): Properties, Applications, and Research Insights

4-Hydrazinylcinnoline (CAS No. 16401-27-7) is a heterocyclic organic compound with a unique structure that combines a cinnoline backbone with a hydrazinyl functional group. This compound has garnered significant attention in pharmaceutical and materials science research due to its versatile reactivity and potential applications. The 4-hydrazinyl cinnoline derivative is particularly notable for its role in synthesizing biologically active molecules and advanced materials.

The chemical properties of 4-hydrazinylcinnoline make it a valuable intermediate in organic synthesis. Its molecular formula is C₈H₇N₄, and it exhibits moderate solubility in polar solvents such as ethanol and dimethyl sulfoxide (DMSO). Researchers have explored its use in the development of anticancer agents, antimicrobial compounds, and fluorescent probes, aligning with current trends in drug discovery and diagnostic tools.

One of the most searched topics related to 4-hydrazinylcinnoline synthesis is its role in medicinal chemistry. Recent studies highlight its potential as a scaffold for designing kinase inhibitors, which are crucial in targeted cancer therapies. Additionally, its cinnoline-hydrazine hybrid structure has been investigated for antioxidant properties, a hot topic in aging and neurodegenerative disease research.

In materials science, 4-hydrazinylcinnoline derivatives are being studied for their photophysical properties, which are relevant to organic light-emitting diodes (OLEDs) and sensors. This aligns with the growing demand for sustainable and efficient electronic materials. The compound's ability to form stable complexes with metals also opens doors for catalysis applications.

The market for cinnoline-based compounds is expanding, driven by their utility in drug development and advanced materials. Suppliers of CAS 16401-27-7 often highlight its high purity grades (≥98%) to meet research and industrial demands. Analytical techniques like HPLC and NMR are commonly used to verify its quality, addressing another frequently searched topic among chemists.

From an SEO perspective, users often search for "4-hydrazinylcinnoline uses," "CAS 16401-27-7 suppliers," or "synthesis of hydrazinyl cinnoline derivatives." These queries reflect the compound's relevance in both academic and industrial settings. Environmental and safety data for 4-hydrazinylcinnoline are also sought after, emphasizing the importance of responsible handling in labs.

Future research directions for 4-hydrazinylcinnoline may explore its structure-activity relationships in drug design or its integration into nanomaterials. As interest in heterocyclic chemistry grows, this compound is poised to remain a key player in interdisciplinary innovations.